Cas no 36710-69-7 (Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide)

Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide structure

36710-69-7 structure

Product name:Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide

CAS No:36710-69-7

MF:C₁₆H₁₃NO₂

MW:251.279924154282

CID:1478389

Chemical and Physical Properties
Related Products

Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1-(4-methoxyphenyl)-, 2-oxide
- Inchi： 1S/C16H13NO2/c1-19-14-8-6-13(7-9-14)16-15-5-3-2-4-12(15)10-11-17(16)18/h2-11H,1H3
- InChI Key： CHNPYWBZKITTQY-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(OC)C=C2)=C2C(C=CC=C2)=CC=[N+]1[O-]

Computed Properties

Exact Mass: 251.09469

Experimental Properties

Density: 1.15±0.1 g/cm3(Predicted)
Boiling Point: 489.0±33.0 °C(Predicted)
PSA: 36.17
pka: 0.84±0.30(Predicted)

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